Cas no 2228717-38-0 (3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol)

3-(2,4-Dimethoxypyridin-3-yl)methylpyrrolidin-3-ol is a heterocyclic compound featuring a pyrrolidin-3-ol core substituted with a 2,4-dimethoxypyridin-3-ylmethyl group. This structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting central nervous system (CNS) disorders or as a chiral building block in asymmetric synthesis. The presence of both pyridine and pyrrolidine moieties enhances its versatility in medicinal chemistry, offering opportunities for further functionalization. The dimethoxy groups may improve solubility and metabolic stability, while the hydroxyl group provides a handle for derivatization. Its well-defined stereochemistry, if applicable, could be advantageous for enantioselective applications. This compound is of interest for research in drug discovery and development.
3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol structure
2228717-38-0 structure
Product Name:3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol
CAS No:2228717-38-0
MF:C12H18N2O3
MW:238.282923221588
CID:6196206
PubChem ID:165723547
Update Time:2025-06-15

3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol
    • 3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
    • EN300-1796074
    • 2228717-38-0
    • Inchi: 1S/C12H18N2O3/c1-16-10-3-5-14-11(17-2)9(10)7-12(15)4-6-13-8-12/h3,5,13,15H,4,6-8H2,1-2H3
    • InChI Key: PHORLUFUQRURCL-UHFFFAOYSA-N
    • SMILES: OC1(CC2C(=NC=CC=2OC)OC)CNCC1

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.6Ų

3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1796074-1g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
1g
$1658.0 2023-09-19
Enamine
EN300-1796074-5g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
5g
$4806.0 2023-09-19
Enamine
EN300-1796074-10g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
10g
$7128.0 2023-09-19
Enamine
EN300-1796074-0.05g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
0.05g
$1393.0 2023-09-19
Enamine
EN300-1796074-0.1g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
0.1g
$1459.0 2023-09-19
Enamine
EN300-1796074-0.25g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
0.25g
$1525.0 2023-09-19
Enamine
EN300-1796074-0.5g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
0.5g
$1591.0 2023-09-19
Enamine
EN300-1796074-1.0g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
1g
$1658.0 2023-06-02
Enamine
EN300-1796074-2.5g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
2.5g
$3249.0 2023-09-19
Enamine
EN300-1796074-5.0g
3-[(2,4-dimethoxypyridin-3-yl)methyl]pyrrolidin-3-ol
2228717-38-0
5g
$4806.0 2023-06-02

3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol Related Literature

Additional information on 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol

Professional Introduction to 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol (CAS No. 2228717-38-0)

3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2228717-38-0, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The presence of both pyridine and pyrrolidine moieties in its structure imparts distinctive electronic and steric characteristics, which are crucial for its interaction with biological targets.

The structure of 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol features a pyrrolidine ring substituted with a methyl group at the 3-position and an N-substituted pyridine moiety at the 2 and 4 positions, each bearing methoxy groups. This arrangement creates a molecule with multiple potential sites for functionalization, making it a versatile scaffold for drug discovery. The dimethoxy substituents on the pyridine ring enhance the lipophilicity of the molecule while also influencing its electronic properties, which can be critical for binding affinity and selectivity in biological assays.

In recent years, there has been growing interest in pyrrolidine derivatives due to their reported pharmacological activities. The molecular framework of 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol suggests that it may possess properties suitable for various therapeutic applications. For instance, the pyridine moiety is often found in bioactive molecules and can serve as a key interaction point with biological targets such as enzymes and receptors. The methylpyrrolidin-3-ol group adds another layer of complexity, potentially influencing both solubility and metabolic stability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The chemical modifications of 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol have been explored to optimize its biological activity. Researchers have focused on altering the substitution patterns on the pyridine ring and the connectivity between the pyrrolidine and pyridine units to enhance binding affinity and reduce off-target effects. These efforts have led to the identification of several promising analogs with improved pharmacokinetic profiles.

The synthesis of 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility. The reaction conditions must be carefully controlled to avoid unwanted side products, which could complicate downstream purification and characterization.

Once synthesized, the characterization of 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol is essential to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. These methods provide detailed information about the molecular structure, including proton environments, carbon connectivity, and functional group assignments. Additionally, X-ray crystallography may be employed if single crystals are obtained, offering an atomic-level view of the molecule's conformation.

The biological evaluation of 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol is a critical step in determining its potential therapeutic utility. In vitro assays are typically performed to assess interactions with target enzymes or receptors relevant to specific diseases. These assays help identify compounds with high binding affinity and selectivity. Furthermore, cell-based assays can provide insights into the compound's ability to modulate cellular processes or induce specific biological responses. The results from these studies guide further optimization efforts aimed at improving efficacy and safety.

In recent publications, researchers have reported on the pharmacological properties of related pyrrolidine derivatives that share structural features with 3-(2,4-dimethoxypyridin-3-yl)methylpyrrolidin-3-ol. These studies have demonstrated potential applications in areas such as anti-inflammatory therapy, central nervous system (CNS) disorders, and oncology. The mechanisms of action proposed for these compounds often involve modulation of signaling pathways or inhibition of key enzymes involved in disease progression. Such findings underscore the importance of continued research into this class of molecules.

The drug discovery process involves several stages from initial hit identification to clinical development. Compounds like 3-(2,4-dimethoxypyridin-3-ylmethylpyrrolidin)-3 ol serve as valuable starting points for medicinal chemists seeking to develop novel therapeutics. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify promising analogs for experimental validation. This integrated approach accelerates the drug discovery pipeline by reducing the time required to identify lead compounds with optimal properties.

Future directions in the study of 3-(2,4-dimethoxy) (pyridin) (() (dimethoxy) (substituents) may include exploring novel synthetic strategies that enhance efficiency and sustainability. Green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact during drug synthesis. Additionally, advances in biocatalysis offer exciting possibilities for constructing complex molecules using enzymatic reactions under mild conditions. These innovations not only improve synthetic accessibility but also align with global efforts toward sustainable pharmaceutical manufacturing.

The potential applications of 3-(2,4-dimethoxy) (pyridine) (() (dimethoxy) (moiety) are vast, spanning multiple therapeutic areas where modulating biological pathways could lead to novel treatments for unmet medical needs. As research progresses, collaborations between academic institutions, pharmaceutical companies, and biotech firms will be crucial in translating laboratory discoveries into clinical reality. By combining expertise in organic chemistry, medicinal chemistry, pharmacology, and bioinformatics, scientists can accelerate progress toward developing next-generation therapeutics based on compounds like 2228717–38–0.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.